Cas no 619-04-5 (3,4-Dimethylbenzoic acid)

3,4-Dimethylbenzoic acid Properties

Names and Identifiers

• 3,4-Dimethylbenzoic acid
• 1-Carboxy-3,4-dimethylbenzene
• 3,4-diMeC6H4COOH
• 3,4-dimethylbenzene carboxylic acid
• 3,4-Dimethyl-benzoesaeure
• 3,4-DiMethyl-Benzoic Acid
• asym.-o-Xylylic acid
• asyM-o-Xylylic acid
• Benzoic acid,3,4-dimethyl
• EINECS 210-576-7
• o-Xylene-4-carboxylic Acid
• Paraxy lylic acid
• p-Xylylic acid
• unsyM-o-Xylylic acid
• Benzoic acid, 3,4-dimethyl-
• Z2TCZ088AV
• OPVAJFQBSDUNQA-UHFFFAOYSA-N
• 3,4-Dimethylbenzoicacid
• PubChem14893
• 3,4-dimethyl benzoic acid
• 3, 4 dimethyl benzoic acid
• Benzoic acid,3,4-dimethyl-
• PAR
• Paraxylic Acid
• AM10821
• SCHEMBL310259
• 4-09-00-01803 (Beilstein Handbook Reference)
• SY001153
• FT-0614372
• UNII-Z2TCZ088AV
• NS00015549
• Z104477078
• DTXSID5060693
• 3,4-Dimethylbenzoic acid, 98%
• CHEBI:64818
• PD158345
• AC-8956
• AE-562/40207816
• W-105082
• EN300-20154
• AB01331517-02
• HY-W017434
• 619-04-5
• F3098-0374
• BRN 0907267
• OPVAJFQBSDUNQA-UHFFFAOYSA-
• NCGC00338539-01
• InChI=1/C9H10O2/c1-6-3-4-8(9(10)11)5-7(6)2/h3-5H,1-2H3,(H,10,11)
• DS-1853
• MFCD00002524
• Q27133457
• D1439
• CS-W018150
• AKOS000120463
• FS-2351
• DTXCID2043165
• STL169575
• +Expand

• MDL： MFCD00002524
• InChIKey： OPVAJFQBSDUNQA-UHFFFAOYSA-N
• Inchi： 1S/C9H10O2/c1-6-3-4-8(9(10)11)5-7(6)2/h3-5H,1-2H3,(H,10,11)
• SMILES： O([H])C(C1C([H])=C([H])C(C([H])([H])[H])=C(C([H])([H])[H])C=1[H])=O
• BRN： 0907267

Computed Properties

• Exact Mass: 150.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 150.068079557g/mol
• Heavy Atom Count: 11
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.00160
• PSA: 37.30000
• Refractive Index: 1.5188 (estimate)
• Boiling Point: 294.6°C at 760 mmHg
• Melting Point: 165.0 to 169.0 deg-C
• Color/Form: Off white powder.
• Solubility: Insoluble in water.
• Density: 1.0937 (estimate)

3,4-Dimethylbenzoic acid Security Information

• Symbol: GHS07
• RTECS：DG8734020
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S22-S24/25-S37/39-S26
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： R22;R36/37/38
• Signal Word：Warning
• TSCA：Yes

3,4-Dimethylbenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%